Cas no 626-44-8 (1,3,5-Triiodobenzene)

• Product Name: 1,3,5-Triiodobenzene
• CAS No: 626-44-8
• MF: C₆H₃I₃
• MW: 455.801438570023
• MDL: MFCD02690052
• CID: 512655
• PubChem ID: 12282
• Update Time: 2025-10-31

1,3,5-Triiodobenzene Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triiodobenzene
• Benzene, 1,3,5-triiodo-
• 1,3,5-triiodo-benzene
• 1,3,5-Trijod-benzol
• 1,3,5-triodobenzene
• Benzene,1,3,5-triiodo
• sym-triiodobenzene
• T0400-2117
• triiodobenzene
• WXLJJIHGDBUBJM-UHFFFAOYSA-N
• 1,3,5-Triiodobenzene #
• AK101088
• ST24036744
• C6H3I3
• AKOS008024697
• DTXSID30211647
• DTXCID60134138
• Z56755984
• CS-W005324
• MFCD02690052
• SCHEMBL1334338
• 626-44-8
• SY113139
• DS-3673

• MDL： MFCD02690052
• Inchi： 1S/C6H3I3/c7-4-1-5(8)3-6(9)2-4/h1-3H
• InChI Key： WXLJJIHGDBUBJM-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1)I)I

Computed Properties

• Exact Mass: 455.73700
• Monoisotopic Mass: 455.7369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 63.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 2.8493 (rough estimate)
• Melting Point: 184.2°C
• Boiling Point: 383.8°C at 760 mmHg
• Flash Point: 209.0±17.8 °C
• Refractive Index: 1.8070 (estimate)
• PSA: 0.00000
• LogP: 3.50040
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1,3,5-Triiodobenzene Security Information

• Signal Word：warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,3,5-Triiodobenzene

1,3,5-Triiodobenzene (CAS No. 626-44-8): An Overview of Its Properties, Applications, and Recent Research

1,3,5-Triiodobenzene (CAS No. 626-44-8) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which consists of a benzene ring substituted with three iodine atoms at the 1, 3, and 5 positions. The presence of these iodine atoms imparts distinctive chemical and physical properties to the molecule, making it a valuable reagent in numerous synthetic processes.

The molecular formula of 1,3,5-Triiodobenzene is C₆H₃I₃, and its molecular weight is approximately 417.72 g/mol. The compound is a white to off-white crystalline solid at room temperature and has a melting point of around 190-192°C. It is insoluble in water but readily dissolves in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for use in a wide range of chemical reactions and processes.

In the field of pharmaceuticals, 1,3,5-Triiodobenzene has been explored for its potential as a building block in the synthesis of various drugs and drug intermediates. Its iodine substituents can be selectively modified through various chemical transformations, such as substitution reactions and coupling reactions. This flexibility allows chemists to tailor the molecule to meet specific therapeutic needs. Recent studies have shown that derivatives of 1,3,5-Triiodobenzene exhibit promising biological activities, including antitumor and antimicrobial properties.

One notable application of 1,3,5-Triiodobenzene is in the development of radiopharmaceuticals. The iodine atoms can be labeled with radioactive isotopes such as ¹²³I or ¹²⁴I, which are commonly used in diagnostic imaging techniques like single-photon emission computed tomography (SPECT) and positron emission tomography (PET). These radiolabeled compounds can be used to visualize specific biological processes or to target certain tissues for therapeutic purposes.

In the realm of materials science, 1,3,5-Triiodobenzene has found applications in the synthesis of advanced functional materials. For example, it can be used as a precursor in the preparation of conductive polymers and other electronic materials. The presence of iodine atoms can enhance the electronic properties of these materials by facilitating charge transport or by introducing specific functionalities that improve their performance.

The synthesis of 1,3,5-Triiodobenzene typically involves the sequential iodination of benzene using iodine or other iodinating agents. This process can be carried out under various conditions to optimize yield and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to reduce reaction times and minimize waste generation.

From a safety perspective, while 1,3,5-Triiodobenzene is not classified as a hazardous material under current regulations, it is important to handle it with care due to its potential reactivity with certain substances. Proper personal protective equipment (PPE) should be worn when working with this compound to ensure safe handling and storage.

In conclusion, 1,3,5-Triiodobenzene (CAS No. 626-44-8) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and versatile reactivity make it an invaluable reagent in modern chemistry research and development. Ongoing research continues to uncover new possibilities for its use in various fields, further highlighting its significance in the scientific community.